Cas no 5027-68-9 (O-Acetyl-(-)-norscopolamine)

O-Acetyl-(-)-norscopolamine Properties

Names and Identifiers

• O-Acetyl-(-)-norscopolamine
• [7(S)-(1α,2β,4β,5α,7β)]- α-[(Acetyloxy)Methyl]-benzeneacetic Acid 3-Oxa-9-azatricyclo[3.3.1.02,4]non-7-yl Ester
• A,2
• A,4
• A,5
• A,7
• A-[(Acetyloxy)methyl]-benzeneacetic Acid 3-Oxa-9-azatricyclo[3.3.1.02,4]non-7-yl Ester
• 3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl (2S)-3-acetyloxy-2-phenylpropanoate
• 5027-68-9
• +Expand

• InChIKey： DJAUMZBNIYQAMW-ARRBXOIYSA-N
• Inchi： InChI=1S/C18H21NO5/c1-10(20)22-9-13(11-5-3-2-4-6-11)18(21)23-12-7-14-16-17(24-16)15(8-12)19-14/h2-6,12-17,19H,7-9H2,1H3/t12?,13-,14?,15?,16?,17?/m1/s1
• SMILES： CC(=O)OCC(C1=CC=CC=C1)C(=O)OC2CC3C4C(O4)C(C2)N3

Computed Properties

• Exact Mass: 331.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 331.14197277g/mol
• Heavy Atom Count: 24
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• LogP: 1.47550
• PSA: 77.16000